Cas no 1805232-99-8 (3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine
• CAS No: 1805232-99-8
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915506
• Update Time: 2025-07-18

3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-4-2(5(9)10)1-3(8)11-6(4)12/h1,5H,(H,11,12)
• InChI Key： IVAFFDGZOSGEHS-UHFFFAOYSA-N
• SMILES： BrC1C(NC(=CC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

Professional Introduction to 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1805232-99-8)

3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine, with the CAS number 1805232-99-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromo substituent, a difluoromethyl group, a fluoro atom, and a hydroxy group, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The compound's molecular structure makes it an attractive candidate for further investigation in the synthesis of novel pharmaceutical agents. The combination of halogenated aromatic rings and heterocyclic systems often enhances binding affinity to biological targets, making such molecules valuable in the development of small-molecule drugs. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, suggesting its potential as an inhibitor or modulator in various therapeutic pathways.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved metabolic stability and bioavailability. The presence of both difluoromethyl and fluoro groups in 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine enhances its pharmacokinetic profile, making it a promising candidate for further exploration. Studies have shown that fluorine atoms can significantly alter the electronic properties of molecules, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation.

The hydroxyl group in this compound also plays a crucial role in its reactivity and interactions with biological targets. Hydroxyl-functionalized pyridines are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The< strong>bromo substituent further enhances the versatility of this molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce diverse functional groups and improve drug-like properties.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives are among the most studied classes of compounds due to their broad spectrum of biological activities. The structural motifs present in 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine align well with current trends in drug discovery, making it a valuable scaffold for developing new treatments. Researchers are particularly interested in its potential as a kinase inhibitor or as a modulator of other enzyme systems involved in disease pathways.

The synthesis of 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are essential for constructing the desired molecular framework efficiently. The use of high-performance computing tools has also facilitated the design of synthetic routes that minimize side reactions and maximize productivity.

The compound's potential applications extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated pyridines are known to exhibit unique electronic properties that make them suitable for use in organic electronics and advanced materials. The< strong>difluoromethyl group, in particular, is known to enhance thermal stability and chemical resistance, making these compounds attractive for industrial applications.

In conclusion, 3-Bromo-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1805232-99-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it an excellent candidate for further exploration in drug discovery programs. As computational methods continue to advance, researchers will be able to more efficiently design and synthesize novel derivatives with enhanced biological activity and improved pharmacokinetic profiles.